Cas no 117048-56-3 (Pregna-1,4,9(11),16-tetraene-3,20-dione)

• Product Name: Pregna-1,4,9(11),16-tetraene-3,20-dione
• CAS No: 117048-56-3
• MF: C₂₁H₂₄O₂
• MW: 308.414066314697
• CID: 63271
• PubChem ID: 57116131
• Update Time: 2025-04-18

Pregna-1,4,9(11),16-tetraene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 17-Acetyl-10,13-dimethyl-6,7,8,10,12,13,14,15octahydro-cyclopenta[a]phenathren-3
• DESOXY-TETRAENE(5-ST)
• 17-ACETYL-10,13-DIMETHYL-6,7,8,10,12,13,14,15-OCTAHYDRO-CYCLOPENTA[A]PHENANTHREN-3-ONE
• PREGAN-1,4,9(11)16-TETRAENE-3,20-DIONE
• Pregna-1,4,9(11),16-tetraene-3,20-dione
• Pregna-1,4,9(11),16-
• DESOXY TETRA
• (5ST)Tetraene Methyl
• Methyl-tetraene Matter
• 5ST (Cortical Hormone Intermediate)
• 1,4,9(11),16-Tetraenepregna-3,20-dione
• 17-Acetyl-10,13-dimethyl-6,7,8,10,12,13,14,15-octahydrocyclopenta[a]phenathren-3-one
• CS-0452406
• 117048-56-3
• (8S,10S,13S,14S)-17-acetyl-10,13-dimethyl-6,7,8,12,14,15-hexahydrocyclopenta[a]phenanthren-3-one
• (8S,10S,13S,14S)-17-acetyl-10,13-dimethyl-6,7,8,10,12,13,14,15-octahydro-3H-cyclopenta[a]phenanthren-3-one
• 823PG2W4AU

• Inchi： 1S/C21H24O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8-10,12,16,18H,4-5,7,11H2,1-3H3/t16-,18-,20-,21+/m0/s1
• InChI Key： DNUWMYUNKVSEGO-BVPXEZJJSA-N
• SMILES： O=C(C)C1=CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 308.17800
• Monoisotopic Mass: 308.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.15
• Melting Point: 195-198°C
• Boiling Point: 485.7°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.59
• PSA: 34.14000
• LogP: 4.33970
• Vapor Pressure: No data available

Pregna-1,4,9(11),16-tetraene-3,20-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H317 (50%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H317 (50%) H319 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds